N-[4-({4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-[4-({4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]-2-fluorobenzamide” is a complex organic molecule that contains several functional groups, including an oxadiazole ring, an imidazole ring, and a benzamide group .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxadiazole and imidazole rings would likely contribute to the rigidity of the molecule, while the benzamide group could participate in hydrogen bonding .
Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. The oxadiazole and imidazole rings might participate in electrophilic substitution reactions, while the benzamide group could undergo hydrolysis under acidic or basic conditions .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the oxadiazole and imidazole rings might contribute to its stability and solubility .
Scientific Research Applications
Anticancer Potential
The chemical compound has shown promise in anticancer research, with derivatives exhibiting moderate to excellent anticancer activity against various cancer cell lines such as breast, lung, colon, and ovarian cancers. These compounds, through design and synthesis processes, have demonstrated higher anticancer activities than reference drugs in some cases, highlighting their potential in chemotherapy research and development (Ravinaik et al., 2021).
Antimicrobial Activity
Another application of similar compounds is in the development of new antimicrobial agents. Studies have synthesized derivatives that show significant activity against both Gram-positive and Gram-negative bacteria, as well as fungi. The presence of a fluorine atom in these compounds has been essential for enhancing their antimicrobial effectiveness (Desai et al., 2013).
Neuropharmacological Effects
Research into the neuropharmacological effects of related compounds has also been conducted. For instance, selective antagonism at specific receptors has been proposed as a potential treatment for disorders with a compulsive component, such as binge eating. This suggests that derivatives of the compound could have applications in the treatment of eating disorders and possibly other compulsive behaviors (Piccoli et al., 2012).
Material Science Applications
In the field of material science, these compounds have been utilized in the synthesis of new polymers with high thermal stability and specific optical properties. They contribute to the development of materials with potential applications in electronics, coatings, and as fluorescence markers, among others. For example, polymers incorporating the oxadiazole ring exhibit high thermal stability and have been studied for their solubility and fluorescence properties, which are valuable in various technological applications (Hamciuc et al., 2005).
Anticonvulsant Agents
The development of anticonvulsant agents is another area where related compounds have been investigated. Derivatives have been designed and synthesized with the aim of finding new treatments for epilepsy and other seizure disorders. The modifications in the molecular structure aim to enhance the anticonvulsant activity, showing the potential of these compounds in neuropharmacology (Zarghi et al., 2008).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[4-[[4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]imidazol-1-yl]methyl]phenyl]-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H22FN5O4/c1-35-23-12-9-18(13-24(23)36-2)25-31-27(37-32-25)22-15-33(16-29-22)14-17-7-10-19(11-8-17)30-26(34)20-5-3-4-6-21(20)28/h3-13,15-16H,14H2,1-2H3,(H,30,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNXFVHYOOIPVIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NOC(=N2)C3=CN(C=N3)CC4=CC=C(C=C4)NC(=O)C5=CC=CC=C5F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H22FN5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.